Cas no 1806963-43-8 (2-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-6-hydroxypyridine)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-6-hydroxypyridine
• CAS No: 1806963-43-8
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4880471
• Update Time: 2025-05-19

2-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-6-hydroxypyridine

• Inchi： 1S/C7H7F3N2O/c8-6-3(7(9)10)1-5(13)12-4(6)2-11/h1,7H,2,11H2,(H,12,13)
• InChI Key： OORYRKATPIWXAJ-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=CC(NC=1CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: -0.9
• Topological Polar Surface Area: 55.1

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-6-hydroxypyridine

2-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-6-hydroxypyridine: A Comprehensive Overview

2-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-6-hydroxypyridine is a structurally complex pyridine derivative with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, identified by the CAS No. 1806963-43-8, has garnered attention due to its unique chemical properties and versatile functional groups. The molecule features an aminomethyl group at position 2, a difluoromethyl group at position 4, a fluoro group at position 3, and a hydroxyl group at position 6. These substituents contribute to its intriguing reactivity and selectivity in chemical reactions.

The synthesis of 2-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-6-hydroxypyridine involves a multi-step process that typically begins with the preparation of a pyridine ring precursor. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. For instance, researchers have employed direct fluorination techniques and selective oxidation reactions to introduce the fluorinated and hydroxylated groups. These methods not only enhance the overall efficiency of the synthesis but also minimize the environmental footprint of the process.

One of the most notable aspects of this compound is its biological activity. Studies have shown that 2-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-6-hydroxypyridine exhibits potent antimicrobial properties, making it a promising candidate for the development of new antibiotics. Additionally, its ability to act as a HIV protease inhibitor has been explored in recent clinical trials, highlighting its potential in antiviral therapy. The presence of multiple functional groups allows for fine-tuning of its pharmacokinetic properties, further enhancing its suitability for therapeutic applications.

In the field of agrochemistry, this compound has demonstrated remarkable pesticidal activity, particularly against a wide range of agricultural pests. Its ability to disrupt insect nervous systems through selective inhibition of key enzymes makes it an attractive alternative to traditional pesticides. Furthermore, ongoing research is focused on optimizing its stability under environmental conditions to ensure long-lasting efficacy in agricultural settings.

The electronic properties of 2-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-6-hydroxypyridine also make it a valuable component in materials science applications. Its conjugated π-system enables efficient electron transport, which is advantageous in the development of organic semiconductors and light-emitting diodes (LEDs). Recent studies have explored its integration into flexible electronic devices, where its stability and conductivity are highly desirable.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its safety and sustainability. Research indicates that 2-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-6-hydroxypyridine undergoes rapid degradation under aerobic conditions, reducing its potential for bioaccumulation. This characteristic aligns with global efforts to develop eco-friendly chemical compounds that minimize ecological impact.

In conclusion, 2-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-6-hydroxypyridine stands out as a multifaceted compound with diverse applications across various industries. Its unique structure, coupled with cutting-edge synthetic techniques and biological insights, positions it as a key player in contemporary chemical research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both scientific innovation and practical applications.